Cas no 1215579-60-4 (Tolmetin-d3 Ethyl Ester)

• Product Name: Tolmetin-d3 Ethyl Ester
• CAS No: 1215579-60-4
• MF: C₁₇H₁₉NO₃
• MW: 288.35614991188
• CID: 1059775
• PubChem ID: 46783104
• Update Time: 2025-04-20

Tolmetin-d3 Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Tolmetin-d3 Ethyl Ester
• Tolmetin-d3 Ethyl Es
• ethyl 2-[5-(4-methylbenzoyl)-1-(trideuteriomethyl)pyrrol-2-yl]acetate
• 1215579-60-4
• 1-Methyl-d3-5-(4-methylbenzoyl)-1H-pyrrole-2-acetic Acid Ethyl Ester
• DTXSID40676162
• Ethyl [1-(~2~H_3_)methyl-5-(4-methylbenzoyl)-1H-pyrrol-2-yl]acetate

• Inchi： 1S/C17H19NO3/c1-4-21-16(19)11-14-9-10-15(18(14)3)17(20)13-7-5-12(2)6-8-13/h5-10H,4,11H2,1-3H3/i3D3
• InChI Key： ZWFRUUBPYBQDCX-HPRDVNIFSA-N
• SMILES： O(CC)C(CC1=CC=C(C(C2C=CC(C)=CC=2)=O)N1C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 288.15500
• Monoisotopic Mass: 288.15532371g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 439.1±40.0 °C at 760 mmHg
• Flash Point: 219.3±27.3 °C
• PSA: 48.30000
• LogP: 2.67010
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Tolmetin-d3 Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)